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Compound of Interest

Compound Name: Midesteine

Cat. No.: B1676579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two key elastase inhibitors, Midesteine
(also known as MR-889) and ZD-0892. Neutrophil elastase is a serine protease implicated in

the pathology of various inflammatory diseases, including chronic obstructive pulmonary

disease (COPD). The inhibition of this enzyme is a significant therapeutic target. This

document outlines the performance, mechanisms of action, and supporting experimental data

for both compounds.

Quantitative Performance Comparison
The inhibitory potential of Midesteine and ZD-0892 against human neutrophil elastase (HNE)

has been quantified in various studies. A lower inhibition constant (Ki) indicates a higher

potency of the inhibitor.

Inhibitor Target Enzyme
Inhibition
Constant (Ki)

Compound
Class

Development
Status

Midesteine (MR-

889)

Human

Neutrophil

Elastase

1.38 µM[1]
Cyclic thiolic

compound
Discontinued[2]

ZD-0892

Human

Neutrophil

Elastase

6.7 nM[3][4] Pyrrole derivative

Phase I Clinical

Trials (for COPD

and PVD)[5]
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As the data indicates, ZD-0892 is a significantly more potent inhibitor of human neutrophil

elastase than Midesteine, with a Ki value in the nanomolar range compared to Midesteine's

micromolar value.

Mechanism of Action
Midesteine and ZD-0892 inhibit neutrophil elastase through distinct mechanisms. Midesteine
is a reversible, slow-binding, competitive inhibitor.[1] Upon interaction with elastase, it is

thought to generate new free thiol groups.[6] It is classified as an acyl-enzyme inhibitor.[2]

In contrast, ZD-0892 is a selective and potent inhibitor of neutrophil elastase.[3][4][7] It is

categorized as a transition-state inhibitor.[2]
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Inhibitor Mechanism of Action

Midesteine (Acyl-Enzyme Inhibitor) ZD-0892 (Transition-State Inhibitor)

Midesteine

Midesteine-Elastase Complex (Reversible)

Binds to
active site

Elastase

Acyl-Enzyme Intermediate

Forms covalent bond

Inactive Elastase + Modified Inhibitor

Slow hydrolysis

ZD-0892

ZD-0892-Elastase-Transition State Complex (Stable)

Mimics transition state

Elastase

Transition State
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Elastase Inhibition Assay Workflow

Prepare Reagents
(Enzyme, Substrate, Inhibitors)

Add Enzyme and Inhibitor
to 96-well plate

Pre-incubate

Add Substrate

Measure Absorbance (405 nm)
over time

Calculate Reaction Rates and
Determine IC50/Ki

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2310417/
https://pubmed.ncbi.nlm.nih.gov/2310417/
https://synapse.patsnap.com/drug/1514d3f26c1742e4aec4c7554406ce1e
https://immunomart.com/product/zd-0892/
https://www.medchemexpress.cn/ZD-0892.html
https://pubmed.ncbi.nlm.nih.gov/11249578/
https://pubmed.ncbi.nlm.nih.gov/8309349/
https://pubmed.ncbi.nlm.nih.gov/8309349/
https://pubmed.ncbi.nlm.nih.gov/9846575/
https://pubmed.ncbi.nlm.nih.gov/9846575/
https://pubmed.ncbi.nlm.nih.gov/9846575/
https://www.benchchem.com/product/b1676579#midesteine-versus-zd-0892-for-elastase-inhibition
https://www.benchchem.com/product/b1676579#midesteine-versus-zd-0892-for-elastase-inhibition
https://www.benchchem.com/product/b1676579#midesteine-versus-zd-0892-for-elastase-inhibition
https://www.benchchem.com/product/b1676579#midesteine-versus-zd-0892-for-elastase-inhibition
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676579?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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